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Compound of Interest

Compound Name: 3-Hydroxychrysene-d11

Cat. No.: B12425947

Essential Safety and Handling Guide for 3-
Hydroxychrysene-d11

This guide provides critical safety and logistical information for the handling and disposal of 3-
Hydroxychrysene-d11 in a laboratory setting. Researchers, scientists, and drug development
professionals should adhere to these procedures to minimize exposure and ensure a safe
working environment. 3-Hydroxychrysene is classified as a suspected mutagen and a potential
carcinogen, necessitating stringent safety protocols.

Chemical and Physical Properties

A summary of the key properties of 3-Hydroxychrysene-d11 and its non-deuterated analog is
provided below.
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Property 3-Hydroxychrysene-d11 3-Hydroxychrysene

Molecular Formula C18HD110[1][2] C18H120[3][4]1[5]

Molecular Weight 255.36 g/mol [1][2] 244.29 g/mol [3][4]

CAS Number Not explicitly found for 63019-39-6[1][5][6]
deuterated

Appearance Likely a solid[3] Solid[3]

Storage Temperature +4°CJ[1][2] Room temperature

Purity >95% (HPLC)[1][2] Not specified

Hazard Identification and Personal Protective
Equipment (PPE)

Given that 3-Hydroxychrysene is suspected of causing genetic defects and may cause cancer,
all handling must be conducted with appropriate PPE and engineering controls. The
Occupational Safety and Health Administration (OSHA) has established a permissible exposure
limit (PEL) for polycyclic aromatic hydrocarbons (PAHs) of 0.2 mg/m3 as an 8-hour time-
weighted average.[7]

PPE Item Specification Rationale

To prevent skin contact. Proper
Gloves Nitrile, inspected before use. removal technique is crucial to

avoid contamination.

) Chemical safety goggles or a To protect eyes from splashes
Eye Protection ] ] )
face shield. or airborne patrticles.

Standard laboratory coat, fully To protect skin and personal
Lab Coat ) o
buttoned. clothing from contamination.

A NIOSH-approved respirator To prevent inhalation of
) ) may be required depending on  airborne particles, especially
Respiratory Protection _ , _
the handling procedure and when handling the solid

quantity. compound.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.lgcstandards.com/CN/zh/3-Hydroxychrysene-d11/p/TRC-H750057
https://cymitquimica.com/cas/63019-39-6/
https://cymitquimica.com/products/TR-H750055/63019-39-6/3-hydroxychrysene/
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxychrysene
https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.lgcstandards.com/CN/zh/3-Hydroxychrysene-d11/p/TRC-H750057
https://cymitquimica.com/cas/63019-39-6/
https://cymitquimica.com/products/TR-H750055/63019-39-6/3-hydroxychrysene/
https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://pubchem.ncbi.nlm.nih.gov/compound/3-Hydroxychrysene
https://www.scbt.com/p/3-hydroxychrysene-63019-39-6
https://cymitquimica.com/cas/63019-39-6/
https://cymitquimica.com/cas/63019-39-6/
https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.lgcstandards.com/CN/zh/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.lgcstandards.com/DE/en/3-Hydroxychrysene-d11/p/TRC-H750057
https://www.lgcstandards.com/CN/zh/3-Hydroxychrysene-d11/p/TRC-H750057
https://archive.cdc.gov/www_atsdr_cdc_gov/csem/polycyclic-aromatic-hydrocarbons/standards_and_regulations_for_exposure.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“@ Safety Operating Guide

Check Availability & Pricing

Experimental Workflow: Handling and Disposal

The following diagram outlines the standard operating procedure for the safe handling and
disposal of 3-Hydroxychrysene-d11.
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Preparation

Don appropriate PPE

'

Prepare work area in a certified chemical fume hood

Hangling

Weigh the required amount of 3-Hydroxychrysene-d11

'

Dissolve in a suitable solvent

Post-Handling

Decontaminate all surfaces and equipment

'

Properly doff and dispose of single-use PPE

Waste Disposal

Collect all waste in a designated hazardous waste container

'

Label waste container appropriately

'

Arrange for disposal by a licensed waste management company

Click to download full resolution via product page

Safe Handling and Disposal Workflow

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b12425947?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12425947?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Detailed Experimental Protocols

Receiving and Storage:
o Upon receipt, visually inspect the container for any damage or leaks.

» Store the compound at +4°C in a tightly sealed container, in a designated and clearly labeled
area for carcinogenic and mutagenic substances.[1][2]

Handling and Use:

 All work with 3-Hydroxychrysene-d11, both in solid and solution form, must be conducted in
a certified chemical fume hood to minimize inhalation exposure.

o Before handling, ensure that an emergency eyewash station and safety shower are readily
accessible.

o Wear all required PPE as detailed in the table above.

* When weighing the solid compound, use a balance inside the fume hood or in a ventilated
balance enclosure.

¢ Avoid generating dust. If possible, handle in solution.

o Use dedicated glassware and equipment. If not possible, thoroughly decontaminate all items
after use.

Accidental Release:

In case of a spill, evacuate the immediate area.

Wearing appropriate PPE, cover the spill with an absorbent material.

Carefully collect the absorbed material and spilled substance into a designated hazardous
waste container.

Decontaminate the spill area with a suitable cleaning agent.
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First Aid Measures:
 Inhalation: Move the person to fresh air. Seek medical attention if breathing is difficult.

o Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes. Remove contaminated clothing. Seek medical attention.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical
attention.

Disposal Plan

All waste containing 3-Hydroxychrysene-d11, including contaminated PPE, empty containers,
and experimental residues, must be treated as hazardous waste.

» Waste Segregation: Do not mix this waste with other non-hazardous laboratory waste.

» Containerization: Collect all solid and liquid waste in clearly labeled, sealed, and leak-proof
containers. The label should include "Hazardous Waste," the chemical name, and associated
hazard symbols.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
environmental health and safety office or a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for the disposal of carcinogenic and mutagenic
materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12425947#personal-protective-equipment-for-
handling-3-hydroxychrysene-d11]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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